Cas no 921-09-5 (1,3-Butadiene,1,1,2,3-tetrachloro-)

• Product name: 1,3-Butadiene,1,1,2,3-tetrachloro-
• CAS No: 921-09-5
• MF: C₄H₂Cl₄
• MW: 191.870677471161
• CID: 811160
• PubChem ID: 13531

1,3-Butadiene,1,1,2,3-tetrachloro- Chemical and Physical Properties

Names and Identifiers

• 1,3-Butadiene,1,1,2,3-tetrachloro-
• 1,1,2,3-Tetrachloro-1,3-butadiene
• 1,1,2,3-tetrachlorobuta-1,3-diene
• 1,1,2,3-TETRACHLOROBUTADIENE
• 1,3-Butadiene, 1,1,2,3-tetrachloro-
• SCHEMBL1988264
• 1,3-Butadiene, tetrachloro-
• NS00002201
• Tetrachlorobutadiene
• 1,1,2,3-Tetrachloro-1,3-butadien
• EINECS 213-064-1
• 921-09-5
• DTXSID2073938

• Inchi： InChI=1S/C4H2Cl4/c1-2(5)3(6)4(7)8/h1H2
• InChI Key： RCBKHVTUYAGMLB-UHFFFAOYSA-N
• SMILES： C=C(C(=C(Cl)Cl)Cl)Cl

Computed Properties

• Exact Mass: 191.888111
• Monoisotopic Mass: 189.891061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 3.8

Experimental Properties

• Density: 1.5499 (estimate)
• Melting Point: -2°C (estimate)
• Boiling Point: 184.98°C (rough estimate)
• Flash Point: 75.8°C
• Refractive Index: 1.5455 (estimate)
• LogP: 3.62440